Cas no 58264-68-9 (5-methoxy-6-methyl-1-benzothiophene-2-carboxylic acid)

• Product Name: 5-methoxy-6-methyl-1-benzothiophene-2-carboxylic acid
• CAS No: 58264-68-9
• MF: C₁₁H₁₀O₃S
• MW: 222.260302066803
• CID: 1609422
• PubChem ID: 12258711
• Update Time: 2025-04-21

5-methoxy-6-methyl-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-6-methyl-1-benzothiophene-2-carboxylic acid
• 58264-68-9
• DB-325387
• 5-methoxy-6-methyl-benzo[b]thiophene-2-carboxylic acid
• SCHEMBL12723471

• Inchi： 1S/C11H10O3S/c1-6-3-9-7(4-8(6)14-2)5-10(15-9)11(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： FFWMYYXUNCUQGH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=C(C(C)=CC1=2)OC

Computed Properties

• Exact Mass: 222.0351
• Monoisotopic Mass: 222.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 412.758°C at 760 mmHg
• Flash Point: 203.429°C
• Refractive Index: 1.656
• PSA: 46.53